Cas no 1443313-46-9 (1-bromo-3-(3-methylsulfanylphenyl)benzene)

• Product Name: 1-bromo-3-(3-methylsulfanylphenyl)benzene
• CAS No: 1443313-46-9
• MF: C₁₃H₁₁BrS
• MW: 279.195441484451
• MDL: MFCD14635236
• CID: 5170313
• Update Time: 2026-03-04

1-bromo-3-(3-methylsulfanylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(3-methylsulfanylphenyl)benzene
• 1,1'-Biphenyl, 3-bromo-3'-(methylthio)-

• MDL： MFCD14635236
• Inchi： 1S/C13H11BrS/c1-15-13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9H,1H3
• InChI Key： DGURKULXXPJOCV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(SC)=C2)=CC=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 1-bromo-3-(3-methylsulfanylphenyl)benzene

Introduction to 1-bromo-3-(3-methylsulfanylphenyl)benzene (CAS No. 1443313-46-9)

1-bromo-3-(3-methylsulfanylphenyl)benzene, identified by its CAS number 1443313-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic sulfides, characterized by its bromine substituent and a methylsulfanyl group attached to a phenyl ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 1-bromo-3-(3-methylsulfanylphenyl)benzene consists of a benzene ring substituted with a bromine atom at the 1-position and a 3-methylsulfanylphenyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of both bromine and sulfur-containing groups enhances its reactivity, allowing for diverse synthetic pathways such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, 1-bromo-3-(3-methylsulfanylphenyl)benzene has been extensively studied for its potential applications in pharmaceutical research. Its derivatives have shown promise as intermediates in the development of novel therapeutic agents. For instance, modifications of the aromatic core can lead to compounds with enhanced binding affinity to biological targets, making them candidates for drug discovery programs targeting neurological disorders, inflammatory diseases, and cancer.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that interact with specific enzymes or receptors. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups while maintaining the integrity of the aromatic core. This flexibility has been exploited in the development of kinase inhibitors, which are critical in oncology therapy.

The methylsulfanylphenyl moiety contributes to the compound's pharmacological properties by influencing its solubility, metabolic stability, and binding interactions. Studies have demonstrated that substituents with sulfur atoms can enhance binding affinity due to their ability to form hydrogen bonds and engage in π-stacking interactions with biological targets. This has led to the exploration of 1-bromo-3-(3-methylsulfanylphenyl)benzene derivatives as scaffolds for antiviral and antibacterial agents.

Advances in computational chemistry have further accelerated the utilization of 1-bromo-3-(3-methylsulfanylphenyl)benzene in drug design. Molecular modeling techniques allow researchers to predict how structural modifications will affect biological activity, enabling the rapid optimization of lead compounds. This high-throughput approach has been instrumental in identifying novel therapeutic candidates with improved efficacy and reduced toxicity.

Moreover, 1-bromo-3-(3-methylsulfanylphenyl)benzene has found applications beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The bromine atom facilitates polymerization reactions, leading to conductive polymers that exhibit promising performance in electronic devices. Additionally, the sulfur-containing group can enhance thermal stability and mechanical strength in material formulations.

The synthesis of 1-bromo-3-(3-methylsulfanylphenyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atom and sulfuration processes to incorporate the methylsulfanyl group. Recent innovations in synthetic methodologies have improved yields and reduced byproduct formation, making large-scale production more feasible.

In conclusion, 1-bromo-3-(3-methylsulfanylphenyl)benzene (CAS No. 1443313-46-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, its applications in material science, and its suitability for computational modeling underscore its importance in modern research. As new methodologies emerge and our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological innovation.